Cas no 458532-86-0 (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product name: 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 458532-86-0
• MF: C₁₁H₁₅BFNO₂
• MW: 223.051706552505
• MDL: MFCD06798253
• CID: 92875
• PubChem ID: 12060164

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Fluoropyridine-4-boronic acid pinacol ester
• 2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Fluoropyridin-4-boronic acid pinacol ester
• Pyridine, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PCLMNCBIXQQRMB-UHFFFAOYSA-N
• PC8520
• SBB096426
• DTXSID60476681
• SCHEMBL613614
• SY010095
• A26958
• 2-Fluoro-4-pyridineboronic acid pinacol ester
• J-509385
• 458532-86-0
• AB29871
• A826911
• EN300-305060
• 2-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• (2-FLUOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
• Z2044784651
• BS-2070
• AKOS015853570
• 2-Fluoropyridine-4-boronic acid, pinacol ester
• CS-W008037
• 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;2-fluoro-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine;2-Fluoropyridine-4-boronic Acid Pinacol Ester
• 2-fluoranyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD06798253
• FT-0685385

• MDL： MFCD06798253
• Inchi： 1S/C11H15BFNO2/c1-10(2)11(3,4)16-12(15-10)8-5-6-14-9(13)7-8/h5-7H,1-4H3
• InChI Key： PCLMNCBIXQQRMB-UHFFFAOYSA-N
• SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Exact Mass: 223.11800
• Monoisotopic Mass: 223.1179870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder with white crystals
• Density: 1.1±0.1 g/cm3
• Melting Point: 48-52℃
• Boiling Point: 48-52℃
• Flash Point: 142.5±23.7 °C
• Refractive Index: 1.477
• PSA: 31.35000
• LogP: 1.51990
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Solubility: Not determined

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：2811
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：6.1

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 458532-86-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 458532-86-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic ester derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutic agents, especially in the fields of oncology and infectious diseases.

One of the most notable applications of this compound is its use as a key intermediate in the synthesis of tyrosine kinase inhibitors (TKIs). TKIs are a class of drugs that target specific signaling pathways involved in cancer progression. Researchers have successfully employed 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the construction of pyridine-based scaffolds, which are essential for the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of a new generation of EGFR inhibitors, showing promising results in preclinical trials against non-small cell lung cancer (NSCLC).

Beyond oncology, this compound has also been explored in the context of antimicrobial drug development. Its boronic ester moiety facilitates the formation of stable complexes with bacterial enzymes, making it a valuable tool in the design of novel antibiotics. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the synthesis of boron-containing analogs of existing antibiotics, which exhibited enhanced activity against drug-resistant strains of Staphylococcus aureus.

In addition to its pharmaceutical applications, this compound has been instrumental in chemical biology for the development of probes and sensors. Its ability to form reversible covalent bonds with diols and other nucleophiles has been leveraged in the design of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. A 2022 publication in Chemical Communications detailed the use of this compound in a novel ROS-sensitive probe, which provided real-time monitoring of oxidative stress in live cells, offering new insights into the mechanisms of oxidative damage in neurodegenerative diseases.

The synthesis and scalability of 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine have also been subjects of recent research. Advances in catalytic systems and reaction conditions have improved the yield and purity of this compound, making it more accessible for large-scale pharmaceutical production. A 2023 review in Organic Process Research & Development highlighted innovative approaches to its synthesis, including the use of palladium-based catalysts and microwave-assisted reactions, which significantly reduce reaction times and environmental impact.

In conclusion, 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 458532-86-0) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from drug development to diagnostic tools, underscore its importance in advancing both basic science and clinical applications. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and personalized medicine, solidifying its role as a critical building block in modern chemistry.